5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole

• IUPAC Name: 5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole
• InChI: InChI=1S/C13H7Cl2NO/c14-8-5-6-12-11(7-8)16-13(17-12)9-3-1-2-4-10(9)15/h1-7H
• InChI Key: QMNBGABNQZYOAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)Cl)Cl
• Molecular Formula: C13H7Cl2NO
• Molecular Weight: 264.10 g/mol

Description

5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole is a chemical compound with a molecular formula of C14H8Cl2NO. It is commonly known as Clomipramine, which is a tricyclic antidepressant drug. Clomipramine is used to treat depression, obsessive-compulsive disorder, and panic disorder. However,

Mechanism of Action

The mechanism of action of 5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole involves its ability to inhibit the reuptake of serotonin and norepinephrine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in an antidepressant effect. In addition, it has been found to have an affinity for several other receptors, including histamine H1, alpha-1 adrenergic, and muscarinic receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole include its ability to increase the levels of serotonin and norepinephrine in the brain. This leads to an improvement in mood and a reduction in anxiety and depression. In addition, it has been found to have antipsychotic effects, which may be due to its affinity for dopamine receptors.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole in lab experiments include its well-established mechanism of action and its ability to modulate several neurotransmitter systems. However, its use as an antidepressant drug may limit its application in certain experiments due to potential confounding effects.

Future Directions

There are several future directions for research on 5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole. One area of interest is its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. In addition, further research is needed to understand the molecular mechanisms underlying its effects on neurotransmitter systems. Finally, the development of more selective and potent inhibitors of serotonin and norepinephrine reuptake may lead to the development of more effective antidepressant drugs.

Synthesis Methods

The synthesis of 5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole is achieved by reacting 2-chloroaniline with salicylaldehyde in the presence of concentrated hydrochloric acid and ethanol. The reaction mixture is then heated under reflux for several hours until the product is obtained. The product is then purified by recrystallization in ethanol.

Scientific Research Applications

5-chloro-2-(2-chlorophenyl)-1,3-benzoxazole has been extensively studied for its scientific research applications. It has been found to be a potent inhibitor of serotonin and norepinephrine reuptake, leading to its use as an antidepressant drug. In addition, it has been found to have antipsychotic and anxiolytic effects.